Cas no 683261-00-9 (4-[cyclohexyl(methyl)sulfamoyl]-N-[(2E)-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide)

• Product Name: 4-[cyclohexyl(methyl)sulfamoyl]-N-[(2E)-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide
• CAS No: 683261-00-9
• MF: C₂₂H₂₅N₃O₃S₂
• MW: 443.582202672958
• CID: 5853781
• PubChem ID: 4109548
• Update Time: 2025-07-16

4-[cyclohexyl(methyl)sulfamoyl]-N-[(2E)-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide Chemical and Physical Properties

Names and Identifiers

• (E)-4-(N-cyclohexyl-N-methylsulfamoyl)-N-(3-methylbenzo[d]thiazol-2(3H)-ylidene)benzamide
• Benzamide, 4-[(cyclohexylmethylamino)sulfonyl]-N-(3-methyl-2(3H)-benzothiazolylidene)-
• F1122-0216
• Oprea1_594514
• AKOS024603123
• 4-[cyclohexyl(methyl)sulfamoyl]-N-(3-methyl-1,3-benzothiazol-2-ylidene)benzamide
• 683261-00-9
• 4-[cyclohexyl(methyl)sulfamoyl]-N-[(2E)-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide

• Inchi： 1S/C22H25N3O3S2/c1-24-19-10-6-7-11-20(19)29-22(24)23-21(26)16-12-14-18(15-13-16)30(27,28)25(2)17-8-4-3-5-9-17/h6-7,10-15,17H,3-5,8-9H2,1-2H3/b23-22+
• InChI Key： FFMHIVWYEJWDHP-GHVJWSGMSA-N
• SMILES： CN1/C(/SC2=CC=CC=C12)=N\C(C1C=CC(S(=O)(=O)N(C2CCCCC2)C)=CC=1)=O

Computed Properties

• Exact Mass: 443.13373402g/mol
• Monoisotopic Mass: 443.13373402g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 750
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• Boiling Point: 620.0±65.0 °C(Predicted)
• pka: -0.69±0.20(Predicted)

Additional information on 4-[cyclohexyl(methyl)sulfamoyl]-N-[(2E)-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide

Comprehensive Analysis of 4-[cyclohexyl(methyl)sulfamoyl]-N-[(2E)-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide (CAS No. 683261-00-9)

The compound 4-[cyclohexyl(methyl)sulfamoyl]-N-[(2E)-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide (CAS No. 683261-00-9) is a structurally complex molecule that has garnered significant interest in pharmaceutical and biochemical research. Its unique sulfamoyl and benzothiazole moieties make it a promising candidate for various applications, including drug discovery and material science. Researchers are particularly intrigued by its potential as a kinase inhibitor or receptor modulator, given its ability to interact with biological targets.

In recent years, the demand for sulfonamide derivatives like 4-[cyclohexyl(methyl)sulfamoyl]-N-[(2E)-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide has surged due to their versatility in medicinal chemistry. This compound's cyclohexyl and methyl groups contribute to its lipophilicity, enhancing its membrane permeability—a critical factor in drug design. Additionally, the benzothiazole ring system is known for its antimicrobial and anti-inflammatory properties, making this compound a subject of intense study in the context of infectious diseases and chronic inflammation.

One of the most frequently searched questions about CAS No. 683261-00-9 revolves around its synthetic pathway. The synthesis typically involves multi-step reactions, including sulfonylation and condensation, to achieve the desired benzamide framework. Researchers often explore green chemistry approaches to optimize yield and reduce environmental impact, aligning with the growing emphasis on sustainable synthesis in the pharmaceutical industry.

The pharmacokinetic profile of 4-[cyclohexyl(methyl)sulfamoyl]-N-[(2E)-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide is another hot topic. Studies suggest that its metabolic stability and bioavailability are influenced by the sulfamoyl group, which can be modified to enhance drug-like properties. This adaptability makes it a valuable scaffold for structure-activity relationship (SAR) studies, particularly in the development of targeted therapies for conditions like cancer and autoimmune disorders.

From a materials science perspective, the compound's conjugated system and heterocyclic core offer potential applications in organic electronics and sensors. Its ability to form π-π interactions and hydrogen bonds makes it a candidate for designing functional materials with tailored properties. This dual applicability in biomedicine and advanced materials underscores its interdisciplinary significance.

In conclusion, 4-[cyclohexyl(methyl)sulfamoyl]-N-[(2E)-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide (CAS No. 683261-00-9) represents a fascinating intersection of chemical innovation and practical utility. Its multifaceted nature continues to inspire research across diverse fields, addressing both scientific curiosity and real-world challenges. As interest in personalized medicine and smart materials grows, this compound is poised to remain a focal point of cutting-edge investigations.